Cas no 176650-17-2 (1,4-Butanediol, 2-propyl-, (2S)-)

1,4-Butanediol, 2-propyl-, (2S)- structure
176650-17-2 structure
Product Name:1,4-Butanediol, 2-propyl-, (2S)-
CAS No:176650-17-2
MF:C7H16O2
MW:132.200742721558
CID:1363279
Update Time:2024-08-17

1,4-Butanediol, 2-propyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 2-propyl-, (2S)-
    • Inchi: 1S/C7H16O2/c1-2-3-7(6-9)4-5-8/h7-9H,2-6H2,1H3/t7-/m0/s1
    • InChI Key: LPEVSCRXBSHMOZ-ZETCQYMHSA-N
    • SMILES: C(O)[C@@H](CCC)CCO

Computed Properties

  • Exact Mass: 132.11508

Experimental Properties

  • Density: 0.947±0.06 g/cm3(Predicted)
  • Boiling Point: 236.1±8.0 °C(Predicted)
  • PSA: 40.46
  • pka: 14.91±0.10(Predicted)
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